Cas no 1463412-61-4 (Furan, 2-[2-(bromomethyl)butyl]-)

• Product Name: Furan, 2-[2-(bromomethyl)butyl]-
• CAS No: 1463412-61-4
• MF: C₉H₁₃BrO
• MW: 217.102922201157
• CID: 5282523
• Update Time: 2025-07-16

Furan, 2-[2-(bromomethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[2-(bromomethyl)butyl]-

• Inchi： 1S/C9H13BrO/c1-2-8(7-10)6-9-4-3-5-11-9/h3-5,8H,2,6-7H2,1H3
• InChI Key： GIARAZBUTPGSKB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC(CBr)CC

Additional information on Furan, 2-[2-(bromomethyl)butyl]-

Furan, 2-[2-(bromomethyl)butyl]- (CAS No. 1463412-61-4): A Versatile Intermediate in Modern Chemical Synthesis

Furan, 2-[2-(bromomethyl)butyl]-, identified by its unique Chemical Abstracts Service (CAS) number 1463412-61-4, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This molecule, characterized by a furan ring substituted with a 2-(bromomethyl)butyl side chain, has garnered attention due to its utility as a versatile intermediate in the development of various chemical entities. The structural motif of this compound combines the reactivity of the furan heterocycle with the functionalization potential of the bromomethyl group, making it a valuable building block for synthetic chemists.

The furan ring, a five-membered aromatic ether, is renowned for its broad range of applications in medicinal chemistry and material science. Its electron-deficient nature and ability to participate in various chemical reactions, such as nucleophilic addition and metal-catalyzed coupling reactions, make it an indispensable scaffold in drug discovery. The presence of the 2-(bromomethyl)butyl group further enhances the synthetic utility of this compound by providing a reactive site for further functionalization. This dual functionality allows for the facile introduction of diverse molecular fragments, enabling the construction of complex structures with precision and efficiency.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from furan-based scaffolds. The CAS no. 1463412-61-4 compound has emerged as a key intermediate in these efforts, particularly in the synthesis of bioactive molecules targeting various diseases. For instance, studies have demonstrated its role in generating derivatives with potential antimicrobial and anti-inflammatory properties. The bromomethyl group serves as a strategic handle for introducing pharmacophores that can interact with biological targets, while the furan ring contributes to the overall electronic and steric properties of the molecule.

The synthetic versatility of Furan, 2-[2-(bromomethyl)butyl]- is further highlighted by its application in polymer chemistry. The incorporation of this compound into polymer backbones can lead to materials with enhanced mechanical strength and chemical stability. Recent advancements in polymer science have leveraged this intermediate to develop novel polymeric materials with applications ranging from biodegradable plastics to high-performance coatings. The ability to modify both the furan ring and the bromomethyl side chain allows for fine-tuning of material properties, making this compound an attractive choice for innovative material design.

Moreover, the CAS no. 1463412-61-4 compound has found utility in catalytic processes. The furan moiety can act as a ligand or co-catalyst in various metal-catalyzed reactions, facilitating transformations such as cross-coupling and hydrogenation. The bromomethyl group also participates in these reactions, often serving as a precursor for more complex functional groups through subsequent reactions like alkylation or etherification. This dual reactivity makes Furan, 2-[2-(bromomethyl)butyl]- a valuable asset in multi-step synthetic routes, enabling chemists to achieve complex molecular architectures with minimal purification steps.

In conclusion, Furan, 2-[2-(bromomethyl)butyl]- (CAS No. 1463412-61-4) represents a cornerstone in modern chemical synthesis. Its unique structural features and reactivity profile have positioned it as a critical intermediate in pharmaceutical development, polymer science, and catalytic research. As ongoing studies continue to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.